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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B182703

Application Notes and Protocols: Solvent Orange 60
Dosage in Plastics

Introduction

Solvent Orange 60, also known as Transparent Orange 3G, is a versatile solvent dye
belonging to the perinone class, widely utilized for coloring a variety of plastics.[1][2] Its
popularity stems from its excellent heat resistance, light fastness, and good migration
resistance, making it suitable for a range of demanding applications.[1][3] This document
provides detailed application notes and protocols for the use of Solvent Orange 60 in both
transparent and non-transparent plastics, aimed at researchers, scientists, and professionals in
drug development who may use colored plastics in their work.

Key Properties of Solvent Orange 60

Solvent Orange 60 is a yellowish-orange powder with high tinting strength.[3] It is soluble in
various organic solvents but insoluble in water. This dye is compatible with a wide array of
polymers, making it a versatile choice for plastic coloration.
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Property Value Source(s)
Chemical Name 12H-Phthaloperin-12-one

C.l. Name Solvent Orange 60

CAS Number 6925-69-5, 61969-47-9

Molecular Formula C18H10N20

Melting Point 230 °C

Heat Resistance in PS Up to 300 °C

Light Fastness in PS 8 (on a scale of 1-8)

Recommended Dosage

The recommended dosage of Solvent Orange 60 varies depending on whether the desired
final product is transparent or non-transparent (opaque). For non-transparent applications, a
higher concentration of the dye is typically required, often in conjunction with a white pigment
such as titanium dioxide (TiO2) to achieve the desired opacity and color intensity.

o Recommended
Application Type Notes Source(s)
Dosage (%)
Transparent 0.025 -
Typically used with
Non-Transparent 0.05 i
0.1% TiO2
0.05 (Transparent) - Some suppliers
Alternative Range 0.08 (Non- provide a slightly
Transparent) different range.

Compatible Polymers

Solvent Orange 60 is suitable for coloring a wide range of plastic resins. Its compatibility
makes it a versatile option for numerous applications.
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Polymer Compatibility Source(s)

Polystyrene (PS) Superior

High Impact Polystyrene .
Superior

(HIPS)

Acrylonitrile Butadiene Styrene ]
Superior

(ABS)

Polymethyl Methacrylate )
Superior

(PMMA)

Polycarbonate (PC) Superior

Unplasticized Polyvinyl )

. Superior

Chloride (RPVC)

Styrene-Acrylonitrile Resin ]
Superior

(SAN)

Acrylonitrile Styrene Acrylate )
Superior

(AS)

Polyethylene Terephthalate )
Applicable

(PET)

Polyamide 6 (PAG6) Applicable

Experimental Protocols

The incorporation of Solvent Orange 60 into plastics can be achieved through two primary
methods: direct addition during processing or via a masterbatch.

1. Direct Addition Protocol

This method is suitable for laboratory-scale experiments and small production runs where
precise control over the dye concentration is required.

Materials and Equipment:

 Plastic resin pellets
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Solvent Orange 60 powder

Precision weighing balance

Tumble mixer or similar blending equipment
Injection molding machine or extruder

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

Drying: Dry the plastic resin pellets according to the manufacturer's specifications to remove
any residual moisture.

Weighing: Accurately weigh the required amount of plastic resin and Solvent Orange 60
powder based on the desired final concentration (refer to the dosage table).

Blending: In a suitable container, combine the plastic resin and Solvent Orange 60 powder.
Mix thoroughly using a tumble mixer for 15-20 minutes to ensure a homogenous distribution
of the dye on the surface of the pellets.

Processing: Introduce the blended material into the hopper of the injection molding machine
or extruder.

Molding/Extrusion: Set the processing parameters (temperature, pressure, etc.) according to
the specific plastic being used. The high heat resistance of Solvent Orange 60 allows for
processing at elevated temperatures.

Sample Collection: Collect the colored plastic samples for analysis.

. Masterbatch Preparation Protocol

The masterbatch method is the most common approach in industrial settings. It involves

preparing a concentrated mixture of the dye in a carrier resin, which is then blended with the

bulk polymer during processing.

Materials and Equipment:
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Carrier resin (compatible with the final plastic, e.g., PE, PP, or a universal carrier)

Solvent Orange 60 powder

Twin-screw extruder

Pelletizer

Personal Protective Equipment (PPE)
Procedure:

e Premixing: Prepare a premix of the carrier resin and a high concentration of Solvent Orange
60 (e.g., 10-40% by weight).

o Extrusion: Feed the premix into a twin-screw extruder. The extrusion process ensures
thorough dispersion of the dye within the molten carrier resin.

o Pelletizing: The extruded strands are cooled and cut into pellets using a pelletizer. These
pellets constitute the masterbatch.

o Usage: The masterbatch pellets are then blended with the natural (uncolored) plastic resin at
a predetermined ratio to achieve the desired final color concentration during the molding or
extrusion process.

Logical Workflow for Dosage Selection

The following diagram illustrates the decision-making process for selecting the appropriate
dosage of Solvent Orange 60.
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Caption: Workflow for selecting the appropriate dosage of Solvent Orange 60.
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This workflow provides a systematic approach to determining the optimal concentration of
Solvent Orange 60 based on the desired aesthetic outcome of the plastic product. It is
recommended to perform small-scale trials to validate the chosen dosage and ensure it meets
the specific requirements of the application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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